Cas no 36652-42-3 (1,2-Oxazinane)

1,2-Oxazinane structure
Product Name:1,2-Oxazinane
CAS No:36652-42-3
Molecular Formula:C4H9NO
Molecular Weight:87.12036
MDL:MFCD06751697
CID:921525
PubChem ID:142102
1,2-Oxazinane Properties
Names and Identifiers
-
- 1,2-Oxazinane
- oxazinane
- [1,2]Oxazinane
- AC1L3KFT
- 1,2-oxazinane hydrochloride
- 2H-1,2-Oxazine, tetrahydro-
- MolPort-002-013-417
- ALBB-010164
- SBB050253
- STK506259
- TR-036615
- 54057-EP2270010A1
- 54057-EP2281818A1
- 54057-EP2292593A2
- 54057-EP2292606A1
- 54057-EP2308510A1
- 54057-EP2308562A2
- 54057-EP2371811A2
- I14-30766
- tetrahydro-2H-1,2-Oxazine
- CTK1C4455
- perhydrooxazine
- SureCN78277
- Tetrahydro-[1,2]oxazin
- tetrahydro-[1,2]oxazine
- tetrahydro-1,2-oxazine
- tetrahydrooxazine
- tetrahydro-oxazine
- Oxazinane;[1,2]Oxazinane
- SB36852
- BCP20923
- AKOS000506107
- AMY42463
- OZQGLZFAWYKKLQ-UHFFFAOYSA-N
- DTXSID60190113
- MFCD06751697
- 2H-1,2-Oxazine,tetrahydro-
- DB-299271
- EN300-132632
- P10408
- 36652-42-3
-
- MDL: MFCD06751697
- InChIKey: OZQGLZFAWYKKLQ-UHFFFAOYSA-N
- Inchi: InChI=1S/C4H9NO/c1-2-4-6-5-3-1/h5H,1-4H2
- SMILES: C1CCONC1
Computed Properties
- Exact Mass: 87.06847
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Rotatable Bond Count: 0
- Monoisotopic Mass: 87.068
- Heavy Atom Count: 6
- Complexity: 38.5
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.3
- Topological Polar Surface Area: 21.3A^2
Experimental Properties
- PSA: 21.26
1,2-Oxazinane Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00C0EP-1g |
[1,2]Oxazinane |
36652-42-3 | 1g |
$470.00 | |||
A2B Chem LLC | AF59601-1g |
1,2-Oxazinane |
36652-42-3 | 1g |
$495.00 | 2024-04-20 | ||
Ambeed | A356160-1g |
1,2-Oxazinane |
36652-42-3 | 98+% | 1g |
$815.0 | 2025-03-03 | |
Chemenu | CM325646-1g |
1,2-oxazinane |
36652-42-3 | 95%+ | 1g |
$547 | ||
Enamine | EN300-132632-0.05g |
1,2-oxazinane |
36652-42-3 | 0.05g |
$40.0 | 2023-06-06 | ||
eNovation Chemicals LLC | Y1122367-500mg |
[1,2]Oxazinane |
36652-42-3 | 97% | 500mg |
$220 | 2022-09-08 | |
CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD02425-5g |
[1,2]OXAZINANE |
36652-42-3 | 95% | 5g |
$1265 | 2023-09-07 | |
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R0977-1g |
[1,2]Oxazinane |
36652-42-3 | 97% | 1g |
1526.48CNY | ||
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBHT8059-100MG |
1,2-oxazinane |
36652-42-3 | 95% | 100MG |
¥ 904.00 | 2023-04-13 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | 018982-1g |
[1,2]Oxazinane |
36652-42-3 | 1g |
6144CNY |
1,2-Oxazinane Suppliers
Shanghai chemsoon Biotechnology Co., Ltd
(CAS:36652-42-3)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com
1,2-Oxazinane Related Literature
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Qing-Hui Shi,Yu-Heng Wang,Zi-Yue Chen,Xi-Rui Wang,Wen-Hui Zhang,Fang-Li Tian,Li-Jun Peng,Ying Zhou,Xiong-Li Liu Org. Chem. Front. 2023 10 3307
-
Krishna P. Devkota,Bruno N. Lenta,Patrice A. Fokou,Norbert Sewald Nat. Prod. Rep. 2008 25 612
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Heng-Zhi Tian,Qing-Gang Tang,Guo-Qiang Lin,Xing-Wen Sun RSC Adv. 2022 12 15713
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Yu-Heng Wang,Xi-Rui Wang,Ke-Lan Xu,Zi-Yue Chen,Bo-Wen Pan,Li-Jun Peng,Ying Zhou,Xiong-Li Liu Org. Chem. Front. 2023 10 5428
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Zhenwei Lv,Yan Li,Erik V. Van der Eycken,Lingchao Cai,Liangliang Song Org. Chem. Front. 2023 10 4912
-
Gui-Xian Kong,Jiao-Na Han,Dandan Yang,Jun-Long Niu,Mao-Ping Song Org. Biomol. Chem. 2019 17 10167
-
Shuanghua Cheng,Shouyun Yu Org. Biomol. Chem. 2014 12 8607
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Hong Kang Teo,Patcharaporn Sae-Lao,Roderick W. Bates Org. Biomol. Chem. 2023 21 7954
-
Wenzhi Ji,Chen-Long Li,Hui Chen,Zhi-Xiang Yu,Xuebin Liao Chem. Commun. 2019 55 12012
-
Petr A. Zhmurov,Alexey Yu. Sukhorukov,Vladimir I. Chupakhin,Yulia V. Khomutova,Sema L. Ioffe,Vladimir A. Tartakovsky Org. Biomol. Chem. 2013 11 8082
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:36652-42-3)1,2-Oxazinane

Purity:99%
Quantity:1g
Price($):504.0